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Compound of Interest

Compound Name: (Triclocarban-13C6)

Cat. No.: B15295158

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive review of the scientific literature on the
applications of Triclocarban-13C6. The primary application of this isotopically labeled
compound is as an internal standard for the accurate quantification of Triclocarban (TCC), a
widely used antimicrobial agent, in various environmental and biological matrices. This guide
details the experimental protocols, presents quantitative data from multiple studies, and
visualizes the analytical workflows.

Triclocarban, a chlorinated carbanilide, has been extensively used in personal care products
such as antibacterial soaps and lotions.[1] Due to its widespread use and persistence, it has
become a contaminant of emerging concern in the environment, detectable in wastewater,
biosolids, and soil.[2][3] Consequently, robust and reliable analytical methods are crucial for
monitoring its presence and understanding its environmental fate and potential for human
exposure. Triclocarban-13C6, with its stable isotope label, serves as an ideal internal standard
in mass spectrometry-based methods, compensating for matrix effects and variations in sample
preparation and instrument response.

Data Presentation

The following tables summarize the quantitative data from various studies that have utilized
Triclocarban-13C6 for the analysis of TCC.

Table 1: Method Detection and Quantification Limits for Triclocarban (TCC)
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. Detection Quantitation
Matrix Method o - Reference
Limit (MDL) Limit (LOQ)
Sall PLE-LC-MS/MS - 0.05 ng/g [2]
Biosolids PLE-LC-MS/MS - 0.05 ng/g 2]
Rat F HLE-HPLC- 69.0 ng/ 92.9 ng/ 3]
at Feces 0n 9n
MS/MS 99 99
) Online SPE-
Human Urine 0.1 pg/L - [1]
HPLC-MS/MS
Online SPE-LC- 0.15 nM (50
Human Plasma - [4]
MS/MS pg/mL)
Table 2: Recovery Rates for Triclocarban (TCC) Analysis
Matrix Spiking Level Recovery (%) Reference
Soil 50 and 300 ng/g >95 [2]
- 500, 5000, and 10,000
Biosolids >95 [2]
ng/g
Human Urine 10, 30, and 100 nM 104 +8 [4]
Human Plasma 10, 30, and 100 nM 104 £8 [4]

Experimental Protocols

Detailed methodologies for the analysis of TCC using Triclocarban-13C6 as an internal

standard are provided below for differ

ent sample matrices.

This protocol is based on Pressurized Liquid Extraction (PLE) followed by Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[2]

e Sample Preparation (PLE):

o Air-dry soil samples and oven-dry biosolid samples.
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o Mix a known amount of the dried sample (e.g., 5 g of soil or 0.2 g of biosolids) with Ottawa
sand.

o Place the mixture into a stainless steel extraction cell with a glass fiber filter at the outlet.
o Spike the sample with a known amount of Triclocarban-13C6 (e.g., 20 ng).

o Perform one cycle of extraction with acetone under the following conditions:

Oven Temperature: 100 °C

Extraction Pressure: 1500 psi

Static Time: 5 min

Flush Volume: 100%

o The resulting extract is then concentrated and reconstituted in a suitable solvent for LC-
MS/MS analysis.

e LC-MS/MS Analysis:
o Chromatography:
» Column: Waters ACQUITY UPLC BEH C18 (1.7 um, 2.1 x 50 mm)
= Column Temperature: 50 °C
= Mobile Phase A: 10 mM Ammonium Acetate
= Mobile Phase B: Acetonitrile
» Flow Rate: 0.40 mL/min

» Gradient: A linear gradient is employed, starting at 50% B, holding for 0.5 min, then
ramping to 70% B over 3 min, followed by re-equilibration.[2]

o Mass Spectrometry:
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» |onization: Electrospray lonization (ESI) in negative mode.
» Monitoring Mode: Multiple Reaction Monitoring (MRM).
= MRM Transitions:
» Triclocarban (TCC): m/z 313 > 160
» Triclocarban-13C6: m/z 319 > 160[2]
This protocol utilizes a liquid-liquid extraction (LLE) method followed by HPLC-MS/MS.[3]

e Sample Preparation (LLE):

[e]

Thaw frozen fecal samples.
o To 0.1 g of feces, add 50 pL of 500 ng/mL Triclocarban-13C6 and vortex for 1 minute.
o Add 5 mL of 80:20 acetonitrile/water and vortex for 30 seconds.
o Sonicate the sample for 30 minutes.
o Centrifuge at 1500 rpm for 8 minutes at 21 °C.
o Filter the supernatant through a 0.45 pum filter.
o Evaporate the filtrate to 1 mL under a stream of nitrogen.
o Reconstitute the sample to 2 mL with a 1:1 mixture of methanol/water.
e HPLC-MS/MS Analysis:

o The specific chromatographic and mass spectrometric conditions can be adapted from
similar analyses, such as those for soil and biosolids, with potential modifications to the
gradient to ensure optimal separation from the fecal matrix components.

This protocol involves online Solid-Phase Extraction (SPE) coupled with LC-MS/MS for rapid
and sensitive analysis.[4]
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e Sample Preparation (Online SPE):
o Urine or plasma samples are directly injected into the online SPE-LC-MS/MS system.

o The online SPE cartridge traps the analytes of interest (TCC and Triclocarban-13C6) while
salts and other matrix components are washed away.

o The trapped analytes are then eluted from the SPE cartridge and transferred to the

analytical LC column.
e LC-MS/MS Analysis:
o Chromatography: A rapid separation is achieved on a suitable C18 column.

o Mass Spectrometry: ESI in negative mode with MRM is used for detection and

guantification.

o The method is capable of baseline separation and quantification of TCC and its
metabolites in under 7 minutes, including the online SPE step.[4]

Mandatory Visualization

The following diagrams illustrate the experimental workflows for the analysis of Triclocarban in

different matrices.
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Caption: Workflow for TCC analysis in environmental samples.
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Caption: Workflow for TCC analysis in fecal samples.
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Caption: Workflow for TCC analysis in biological fluids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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